Cas no 1625625-18-4 (7-Bromo-2-phenylquinazoline)

• Product Name: 7-Bromo-2-phenylquinazoline
• CAS No: 1625625-18-4
• MF: C₁₄H₉BrN₂
• MW: 285.138662099838
• CID: 4821652
• Update Time: 2025-10-29

7-Bromo-2-phenylquinazoline Chemical and Physical Properties

Names and Identifiers

• 7-BROMO-2-PHENYLQUINAZOLINE
• 7-Bromo-2-phenylquinazoline

• Inchi： 1S/C14H9BrN2/c15-12-7-6-11-9-16-14(17-13(11)8-12)10-4-2-1-3-5-10/h1-9H
• InChI Key： AAYMPYKUKMXZNM-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=CN=C(C3C=CC=CC=3)N=C2C=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 253
• XLogP3: 3.9
• Topological Polar Surface Area: 25.8

Additional information on 7-Bromo-2-phenylquinazoline

Comprehensive Overview of 7-Bromo-2-phenylquinazoline (CAS No. 1625625-18-4): Properties, Applications, and Industry Insights

7-Bromo-2-phenylquinazoline (CAS No. 1625625-18-4) is a high-value heterocyclic compound that has garnered significant attention in pharmaceutical and materials science research. This brominated quinazoline derivative features a unique molecular structure combining a phenyl group at the 2-position and a bromo substituent at the 7-position, making it a versatile building block for various synthetic applications. The compound's molecular formula C14H9BrN2 and molecular weight 285.14 g/mol position it as an important intermediate in medicinal chemistry.

Recent trends in drug discovery have shown growing interest in quinazoline scaffolds, particularly those with halogen substitutions like 7-Bromo-2-phenylquinazoline. Pharmaceutical researchers are actively investigating this compound for its potential in developing kinase inhibitors, with particular relevance to cancer therapeutics and neurological disorders. The bromine atom at the 7-position offers excellent opportunities for further functionalization through cross-coupling reactions, making it valuable for structure-activity relationship (SAR) studies.

From a materials science perspective, 7-Bromo-2-phenylquinazoline demonstrates promising applications in organic electronic materials. Its rigid conjugated system and electron-deficient nature make it suitable for developing organic semiconductors and light-emitting materials. Researchers are exploring its incorporation into OLED devices and photovoltaic materials, capitalizing on its excellent charge transport properties and thermal stability.

The synthesis of 7-Bromo-2-phenylquinazoline typically involves multi-step organic transformations starting from commercially available precursors. Key steps often include cyclocondensation reactions to form the quinazoline core, followed by electrophilic aromatic bromination at the 7-position. Recent advancements in green chemistry have led to improved synthetic routes with higher yields and reduced environmental impact, addressing growing concerns about sustainable chemical production.

Quality control of 7-Bromo-2-phenylquinazoline requires rigorous analytical characterization. Modern techniques such as HPLC purity analysis, mass spectrometry, and NMR spectroscopy are essential for confirming the compound's identity and assessing its purity. The typical purity standard for research-grade material is ≥95%, with higher purity grades (≥98% and ≥99%) available for specialized applications. Proper storage conditions (typically 2-8°C under inert atmosphere) are crucial for maintaining the compound's stability over time.

The global market for quinazoline derivatives like 7-Bromo-2-phenylquinazoline has shown steady growth, driven by increasing R&D investments in targeted therapies and advanced materials. Market analysts project particular demand growth in the Asia-Pacific region, where pharmaceutical innovation is accelerating. Suppliers are responding to this demand by scaling up production while maintaining strict quality standards, with many offering custom synthesis services for modified versions of the core structure.

From a regulatory standpoint, 7-Bromo-2-phenylquinazoline is generally classified as a research chemical with no significant restrictions in most jurisdictions. However, researchers should always verify local regulations before procurement or use. The compound is typically supplied in milligram to kilogram quantities, with packaging options ranging from glass vials for small-scale research to drum containers for industrial-scale applications.

Future research directions for 7-Bromo-2-phenylquinazoline include exploration of its biological activity profiles and optimization of its material properties. Computational chemistry approaches, particularly molecular docking studies and density functional theory (DFT) calculations, are proving valuable in predicting and explaining the compound's behavior in various applications. These computational tools help reduce experimental costs and accelerate the development of new derivatives with enhanced properties.

For researchers working with 7-Bromo-2-phenylquinazoline, proper laboratory safety protocols should always be followed, including the use of appropriate personal protective equipment (PPE). While not classified as highly hazardous, standard precautions for handling organic compounds should be observed. Material Safety Data Sheets (MSDS) provided by suppliers contain detailed information about handling, storage, and disposal procedures.

The scientific literature contains numerous references to 7-Bromo-2-phenylquinazoline and related compounds, with publications spanning medicinal chemistry journals, materials science reports, and organic synthesis methodologies. Recent patents have disclosed novel applications of this compound family, particularly in the development of small molecule therapeutics and functional materials. These intellectual property developments underscore the commercial potential of this chemical scaffold.

In conclusion, 7-Bromo-2-phenylquinazoline (CAS No. 1625625-18-4) represents a valuable tool for researchers across multiple disciplines. Its dual utility in both pharmaceutical development and materials science ensures continued interest from both academic and industrial research communities. As synthetic methodologies advance and application knowledge expands, this compound is poised to play an increasingly important role in the development of next-generation therapeutics and advanced materials.